Cas no 54291-88-2 (Benzeneacetic acid, 3,5-diiodo-4-(4-methoxyphenoxy)-, methyl ester)

• Product Name: Benzeneacetic acid, 3,5-diiodo-4-(4-methoxyphenoxy)-, methyl ester
• CAS No: 54291-88-2
• MF: C₁₆H₁₄I₂O₄
• MW: 524.088909626007
• CID: 354969
• PubChem ID: 487826
• Update Time: 2025-04-19

Benzeneacetic acid, 3,5-diiodo-4-(4-methoxyphenoxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 3,5-diiodo-4-(4-methoxyphenoxy)-, methyl ester
• methyl 2-[3,5-diiodo-4-(4-methoxyphenoxy)phenyl]acetate
• 54291-88-2
• RGDSRZRUEBFBSE-UHFFFAOYSA-N
• SCHEMBL5742498
• methyl 2-(3,5-diiodo-4-(4-methoxyphenoxy)phenyl)acetate
• DTXSID70333170
• methyl 4-(4-methoxyphenoxy)-3,5-diiodophenylacetate

• Inchi： 1S/C16H14I2O4/c1-20-11-3-5-12(6-4-11)22-16-13(17)7-10(8-14(16)18)9-15(19)21-2/h3-8H,9H2,1-2H3
• InChI Key： RGDSRZRUEBFBSE-UHFFFAOYSA-N
• SMILES： IC1C=C(C=C(C=1OC1C=CC(=CC=1)OC)I)CC(=O)OC

Computed Properties

• Exact Mass: 523.89722
• Monoisotopic Mass: 523.89815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76